Cas no 609805-05-2 (2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-)

• Product Name: 2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-
• CAS No: 609805-05-2
• MF: C₁₄H₉BrClN₃O₂
• MW: 366.597161054611
• CID: 1626453
• PubChem ID: 57678074
• Update Time: 2025-04-21

2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-amino-5-bromo-N-(5-chloro-2-pyridinyl)-
• SCHEMBL13665191
• 609805-05-2
• 2-benzo[b]furancarboxamide,3-amino-5-bromo-n-(5-chloro-2-pyridinyl)-

• Inchi： 1S/C14H9BrClN3O2/c15-7-1-3-10-9(5-7)12(17)13(21-10)14(20)19-11-4-2-8(16)6-18-11/h1-6H,17H2,(H,18,19,20)
• InChI Key： VFKALQYOCHDXGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C(NC1C=CC(=CN=1)Cl)=O)O2)N

Computed Properties

• Exact Mass: 364.95677
• Monoisotopic Mass: 364.95667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.15